1-(2-Azidoethoxy)-2-(2-bromoethoxy)ethane
Overview
Description
Bromo-PEG2-azide is a PEG derivative containing a bromide group and a terminal azide. The hydrophilic PEG spacer increases solubility in aqueous media. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage.
Scientific Research Applications
Antibody-Drug Conjugates (ADCs)
Bromo-PEG2-azide is used as a non-cleavable linker for the synthesis of Antibody-Drug Conjugates (ADCs) . ADCs are a class of therapeutic agents designed to target and kill cancer cells while sparing healthy cells .
Click Chemistry
The azide group in Bromo-PEG2-azide can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . This reaction is widely used in drug discovery and materials science .
PROTAC Linker
Bromo-PEG2-azide is a PEG-based PROTAC linker . PROTACs (Proteolysis Targeting Chimeras) are a new class of drugs that work by recruiting an E3 ligase to tag a specific protein for degradation .
Solubility Enhancer
The hydrophilic PEG spacer in Bromo-PEG2-azide increases solubility in aqueous media . This property is beneficial in drug delivery systems where solubility can be a limiting factor .
Bioconjugation
Bromo-PEG2-azide is used in bioconjugation . Bioconjugation is the process of chemically linking two biomolecules together, which is a critical step in the development of many biopharmaceuticals .
Synthesis of Diverse Compounds
Bromo-PEG2-azide can be used to synthesize a variety of compounds, such as Pomalidomide-PEG2-Alkyne, Pomalidomide-PEG2-CO2H, and Thalidomide-NH-PEG2-COOH . These compounds have potential applications in various areas of research .
Mechanism of Action
Target of Action
Bromo-PEG2-azide, also known as 1-(2-Azidoethoxy)-2-(2-bromoethoxy)ethane, is a versatile compound used in the synthesis of antibody-drug conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs) . The primary targets of this compound are proteins that contain Alkyne, DBCO, or BCN groups .
Mode of Action
Bromo-PEG2-azide contains an Azide group that can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups . It can also undergo strain-promoted alkyne-azide cycloaddition (SPAAC) with molecules containing DBCO or BCN groups . These reactions result in a stable triazole linkage, which is crucial in the formation of ADCs and PROTACs .
Biochemical Pathways
In the context of PROTACs, Bromo-PEG2-azide contributes to the selective degradation of target proteins. PROTACs exploit the intracellular ubiquitin-proteasome system, a major pathway for protein degradation in cells . The formation of a triazole linkage between the target protein and an E3 ubiquitin ligase leads to the ubiquitination and subsequent degradation of the target protein .
Pharmacokinetics
The pharmacokinetic properties of Bromo-PEG2-azide are largely determined by its PEG spacer. The hydrophilic PEG spacer increases the solubility of the compound in aqueous media . This enhances the bioavailability of the compound, allowing it to reach its targets effectively .
Result of Action
The action of Bromo-PEG2-azide leads to the formation of stable triazole linkages in ADCs and PROTACs . In the case of PROTACs, this results in the selective degradation of target proteins, altering the protein composition within cells .
Action Environment
The action of Bromo-PEG2-azide is influenced by various environmental factors. For instance, the presence of copper ions is necessary for the copper-catalyzed azide-alkyne cycloaddition reaction . Additionally, the compound’s stability and efficacy can be affected by the pH and temperature of its environment .
properties
IUPAC Name |
1-azido-2-[2-(2-bromoethoxy)ethoxy]ethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12BrN3O2/c7-1-3-11-5-6-12-4-2-9-10-8/h1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZCKRLVDTQCBFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCBr)N=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12BrN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bromo-PEG2-azide | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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